Ethyl 2-((5-(benzo[d][1,3]dioxole-5-carboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate

• IUPAC Name: ethyl 2-[[5-(1,3-benzodioxole-5-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]propanoate
• InChI: InChI=1S/C15H15N3O5S2/c1-3-21-13(20)8(2)24-15-18-17-14(25-15)16-12(19)9-4-5-10-11(6-9)23-7-22-10/h4-6,8H,3,7H2,1-2H3,(H,16,17,19)
• InChI Key: KMURKLYFYYTTJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(S1)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H15N3O5S2
• DSSTOX Substance ID: DTXSID401321306
• Molecular Weight: 381.4 g/mol
• Solubility: 13.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 476465-24-4

Description

Benzodioxole derivatives are known to possess a broad spectrum of activities. In addition to the synthetic derivatives, natural products that have the benzodioxole subunit, such as piperine, have shown potential anti-tumor activity through induction of apoptosis and antiparasitic activity.

Synthesis Analysis

An expeditious synthesis of novel organoselenium compounds incorporating benzo[d][1,3]dioxole subunit has been reported. All these newly synthesized compounds have been characterized by elemental analysis and various spectroscopic techniques.

Molecular Structure Analysis

Single crystal X-ray crystallographic results and molecular geometry of 1-((benzo[d][1,3]dioxol-5-yl)methyl)-2-((benzo[d][1,3]dioxol-6-yl)methyl)diselane are reported.

Chemical Reactions Analysis

The synthesis of the benzo[d][1,3]dioxole-5-carbaldehyde (1) was achieved through a nucleophilic substitution reaction S N 2 of the 3,4-dihydroxy-5-carbaldehyde reagent with dibromomethane.

Physical And Chemical Properties Analysis

The compounds were analyzed by conventional spectroscopic methods (1 H NMR and 13 C NMR), and it was observed that all of them fulfilled the prerequisites for the structural characterizations.

Scientific Research Applications

Detection of Carcinogenic Lead

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Antidiabetic Agents

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Antitumor Activity

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Antimicrobial Activity

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Anti-Inflammatory Activity

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Immuno-modulators

. This suggests potential applications in the treatment of diseases involving the immune system.

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-((5-(benzo[d][1,3]dioxole-5-carboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate are currently unknown. This compound is a novel organoselenium compound , and organoselenium compounds have been explored for their potential applications in various fields, including organic synthesis, pharmaceutics, ligand chemistry, semiconducting materials, biochemistry, and catalysis . They have been found to act as antioxidants, antitumor agents, anti-infective agents, cytokine inducers, and immuno-modulators .

Mode of Action

Organoselenium compounds have been found to induce time- and dose-dependent apoptotic cell death in certain types of human carcinoma cells

Biochemical Pathways

Organoselenium compounds have been found to have a wide spectrum of biological activities, including antioxidant, antitumor, anti-infective, cytokine-inducing, and immuno-modulating effects . These effects suggest that these compounds may affect a variety of biochemical pathways.

Result of Action

Organoselenium compounds have been found to induce apoptotic cell death in certain types of human carcinoma cells . This suggests that this compound may have potential antitumor effects.